Cas no 560086-31-9 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-
• CAS No: 560086-31-9
• MF: C₁₈H₂₀Br₂O₂
• MW: 428.158204078674
• CID: 350102
• PubChem ID: 71444905
• Update Time: 2025-04-19

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-
• 1-(bromomethyl)-3-[4-[3-(bromomethyl)phenoxy]butoxy]benzene
• 1,1'-[Butane-1,4-diylbis(oxy)]bis[3-(bromomethyl)benzene]
• 560086-31-9
• DTXSID40853653

• Inchi： 1S/C18H20Br2O2/c19-13-15-5-3-7-17(11-15)21-9-1-2-10-22-18-8-4-6-16(12-18)14-20/h3-8,11-12H,1-2,9-10,13-14H2
• InChI Key： GZWIJICSZVXRKS-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)OCCCCOC1C=CC=C(CBr)C=1

Computed Properties

• Exact Mass: 425.983
• Monoisotopic Mass: 425.98301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46